Cas no 5466-66-0 (6-amino-5-nitroso-2-phenyl-1h-pyrimidin-4-one)

• Product name: 6-amino-5-nitroso-2-phenyl-1h-pyrimidin-4-one
• CAS No: 5466-66-0
• MF: C₁₀H₈N₄O₂
• MW: 216.19612121582
• CID: 942461
• PubChem ID: 135431331

6-amino-5-nitroso-2-phenyl-1h-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-nitroso-2-phenyl-1h-pyrimidin-4-one
• 4-Amino-5-nitroso-6-hydroxy-2-phenyl-pyrimidin
• 5-Nitroso-6-amino-4-hydroxy-2-phenyl-pyrimidin
• 6-amino-5-nitroso-2-phenyl-3H-pyrimidin-4-one
• 6-amino-5-nitroso-2-phenylpyrimidin-4(1h)-one
• AC1L5KLG
• AC1Q6QZI
• AR-1H0929
• CTK5A2177
• HMS2885J16
• NSC26371
• MLS000766271
• CHEMBL1576766
• NSC-26371
• DTXSID80282529
• SCHEMBL14361658
• 5466-66-0
• SMR000528865

• Inchi： InChI=1S/C10H8N4O2/c11-8-7(14-16)10(15)13-9(12-8)6-4-2-1-3-5-6/h1-5H,(H3,11,12,13,15)
• InChI Key： DFOUWTNXVWFGGD-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NC(=C(C(=O)N2)N=O)N

Computed Properties

• Exact Mass: 216.06484
• Monoisotopic Mass: 216.064726
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.9
• XLogP3: 0.6

Experimental Properties

• Density: 1.52
• Boiling Point: 328.4°C at 760 mmHg
• Flash Point: 152.4°C
• Refractive Index: 1.723
• PSA: 96.91